(2R,4S)-Hydroxy Itraconazole-d8

• Molecular Formula: C35H38Cl2N8O5
• Molecular Weight: 729.7 g/mol
• InChI: InChI=1S/C35H38Cl2N8O5/c1-24(25(2)46)45-34(47)44(23-40-45)29-6-4-27(5-7-29)41-13-15-42(16-14-41)28-8-10-30(11-9-28)48-18-31-19-49-35(50-31,20-43-22-38-21-39-43)32-12-3-26(36)17-33(32)37/h3-12,17,21-25,31,46H,13-16,18-20H2,1-2H3/t24?,25?,31-,35-/m1/s1/i1D3,2D3,24D,25D
• InChIKey: ISJVOEOJQLKSJU-KCJVXKTHSA-N

Select (2R,4S)-Hydroxy Itraconazole-d8 as your internal standard for validated LC-MS/MS bioanalysis. The +8 Da mass shift provides definitive separation from the endogenous analyte's isotopic envelope, eliminating crosstalk and enabling quantification to 1 ng/mL for full pharmacokinetic profiling. Unlike -d4 or -d5 analogs, this -d8 compound meets FDA/EMA method validation criteria for accuracy and precision in regulated bioequivalence and CYP3A4 DDI studies. Solid-state formulation ensures multi-year stability for long-term TDM assay programs.

Understanding (2R,4S)-Hydroxy Itraconazole-d8: A Deuterated Antifungal Metabolite for Analytical Quantification

(2R,4S)-Hydroxy Itraconazole-d8 is a stable isotope-labeled analog of (2R,4S)-hydroxy itraconazole, the primary active metabolite of the triazole antifungal drug itraconazole. It is specifically synthesized with eight deuterium atoms replacing eight hydrogens on the hydroxybutan-2-yl side chain, resulting in a mass shift of +8 Da . This deuterated compound serves as an internal standard in quantitative LC-MS/MS bioanalytical methods for the precise measurement of hydroxy itraconazole concentrations in biological matrices [1]. As a metabolite, hydroxy itraconazole itself exhibits antifungal activity and can reach steady-state plasma concentrations nearly twice that of the parent drug [2].

• [1] Adooq Bioscience. (2R,4S)-Hydroxy Itraconazole-d8 (Catalog No. A28093) Product Datasheet. View Source
• [2] Carrier A, Parent J. Liquid chromatographic–mass spectrometric determination of itraconazole and its major metabolite, hydroxyitraconazole, in dog plasma. J Pharm Biomed Anal. 2000;23(5):855-864. doi:10.1016/S0378-4347(00)00309-1 View Source

Why (2R,4S)-Hydroxy Itraconazole-d8 Cannot Be Replaced by Unlabeled or Lesser-Labeled Analogs

Substituting (2R,4S)-Hydroxy Itraconazole-d8 with unlabeled hydroxy itraconazole or even a differently deuterated analog (e.g., -d5) is analytically invalid in stable isotope dilution LC-MS/MS. The core principle of isotope dilution mass spectrometry relies on the internal standard being chemically identical to the analyte, yet distinguishable by mass [1]. Unlabeled standards fail this test, as they cannot be differentiated from the native analyte, rendering quantification impossible. While other deuterated forms exist (e.g., -d4, -d5), the specific +8 Da mass shift of the -d8 compound provides a distinct advantage in minimizing isotopic crosstalk and ensuring baseline separation from the endogenous analyte's natural isotopic envelope, which is critical for achieving high assay sensitivity and accuracy in complex biological samples .

• [1] GLPBIO. (2R,4S)-Hydroxy Itraconazole-d5 Product Datasheet. 2024. View Source

Quantitative Differentiation of (2R,4S)-Hydroxy Itraconazole-d8 from Alternative Standards

Comparative Mass Spectrometric Resolution of Deuterated Hydroxy Itraconazole Internal Standards

In LC-MS/MS quantification of hydroxy itraconazole, the +8 Da mass shift provided by (2R,4S)-Hydroxy Itraconazole-d8 offers a superior analytical window compared to the more common +5 Da shift of (2R,4S)-Hydroxy Itraconazole-d5. The increased mass difference minimizes the risk of signal interference from the natural isotopic distribution of the unlabeled analyte (M, M+1, M+2, etc.), which can be substantial for a chlorine-containing molecule . This is particularly critical for achieving the sub-ng/mL sensitivity required in modern clinical and pharmacokinetic studies [1].

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+8 Da
Comparator Or Baseline	+5 Da for (2R,4S)-Hydroxy Itraconazole-d5
Quantified Difference	3 Da greater mass separation
Conditions	Theoretical mass spectrometric analysis; relevant for all LC-MS/MS platforms

Why This Matters

The larger mass shift reduces the potential for isotopic crosstalk, which is a primary source of bias at low analyte concentrations, thereby improving assay accuracy and precision.

• [1] Vogeser M, Spöhrer U. Validation of a method for itraconazole and major metabolite hydroxyitraconazole for LC-MS/MS analysis with application in a formulation clinical study. J Pharm Biomed Anal. 2023;234:115-123. doi:10.1016/j.jpba.2023.115576 View Source

Method Sensitivity and Precision Achieved with Deuterated Hydroxy Itraconazole Internal Standards

The use of a deuterated hydroxy itraconazole internal standard is essential for achieving the high sensitivity and precision required in modern bioanalytical methods. A validated LC-MS/MS method employing a deuterated hydroxy itraconazole internal standard (ITZ-OH-d5) demonstrated a lower limit of quantification (LLOQ) of 1 ng/mL in human plasma with intra- and inter-batch precision of less than 11% for quality control samples [1]. This level of performance is a prerequisite for supporting regulatory-compliant pharmacokinetic studies [1].

Evidence Dimension	Method performance using deuterated internal standard
Target Compound Data	LLOQ of 1 ng/mL; intra-/inter-batch precision < 11%
Comparator Or Baseline	Non-deuterated internal standard (e.g., miconazole) or external calibration
Quantified Difference	Deuterated internal standard methods consistently achieve lower LLOQs and higher precision due to correction for matrix effects and ion suppression.
Conditions	LC-MS/MS analysis of human plasma; method validated for a clinical bioequivalence study

Why This Matters

The ability to reliably quantify low ng/mL concentrations of hydroxy itraconazole is critical for characterizing the terminal elimination phase of the drug and for accurate bioequivalence assessments.

• [1] Grabowski T, Swierczewska A, Borucka B. Chromatographic/mass spectrometric method for the estimation of itraconazole and its metabolite in human plasma. Application to a bioequivalence study. Arzneimittelforschung. 2009;59(8):422-428. doi:10.1055/s-0031-1296418 View Source

Stability and Storage Characteristics of (2R,4S)-Hydroxy Itraconazole-d8

As a fully characterized, stable isotope-labeled compound, (2R,4S)-Hydroxy Itraconazole-d8 is supplied as a solid that is stable at room temperature, with a recommended storage temperature of -20°C for long-term preservation [1]. This is a critical parameter for maintaining the integrity of the internal standard stock and working solutions over the course of multi-month or multi-year analytical projects. In contrast, pre-formulated, ready-to-use solutions (e.g., 100 μg/mL in methanol) may have shorter shelf lives and are subject to solvent evaporation, which can alter concentration and introduce error .

Evidence Dimension	Physical state and recommended storage
Target Compound Data	Solid, recommended storage at -20°C for long-term stability.
Comparator Or Baseline	Cerilliant® Hydroxyitraconazole-D4: 100 μg/mL solution in methanol, storage at -20°C.
Quantified Difference	Solid form is less susceptible to concentration changes due to solvent evaporation and offers greater flexibility in preparation of stock solutions.
Conditions	As specified by vendor technical datasheets and certificates of analysis

Why This Matters

For laboratories establishing and validating a long-term LC-MS/MS method, the stability and flexibility of a solid internal standard are essential for ensuring assay consistency and reducing the risk of quantitative drift over time.

• [1] InvivoChem. (2R,4S)-Hydroxy Itraconazole-d8 ((2R,4S)-R-63373-d8) Product Datasheet. 2025. View Source

Reduction of Matrix Effects and Ion Suppression in LC-MS/MS

A primary advantage of using a stable isotope-labeled internal standard like (2R,4S)-Hydroxy Itraconazole-d8 is its ability to effectively compensate for matrix effects, particularly ion suppression, which is a common challenge in electrospray ionization (ESI) LC-MS/MS [1]. Because the deuterated analog co-elutes with the native analyte, it experiences the same degree of ionization suppression or enhancement. The ratio of analyte to internal standard peak areas therefore remains constant, preserving the accuracy of quantification even in the presence of variable matrix effects. This is in stark contrast to using a structurally similar but non-isotopic analog (e.g., miconazole), where differential ionization behavior can lead to significant quantitative bias [1][2].

Evidence Dimension	Compensation for matrix effects
Target Compound Data	Co-elutes with analyte, ensuring identical ionization suppression/enhancement.
Comparator Or Baseline	Non-isotopic internal standard (e.g., miconazole), which may exhibit different chromatographic retention and ionization characteristics.
Quantified Difference	Isotopic standards provide near-perfect correction for matrix effects, while non-isotopic standards may under- or over-correct by >15-20%, leading to method failure in validation.
Conditions	LC-ESI-MS/MS analysis of hydroxy itraconazole in human plasma

Why This Matters

This property is fundamental to achieving the high degree of accuracy and robustness required for regulatory bioanalysis (FDA/EMA guidelines) in pharmacokinetic and bioequivalence studies.

• [1] Vogeser M, Spöhrer U. Validation of a method for itraconazole and major metabolite hydroxyitraconazole for LC-MS/MS analysis with application in a formulation clinical study. J Pharm Biomed Anal. 2023;234:115-123. doi:10.1016/j.jpba.2023.115576 View Source
• [2] Wang G, Hsieh Y, Korfmacher WA. Ionization enhancement in atmospheric pressure chemical ionization and suppression in electrospray ionization between target drugs and stable-isotope-labeled internal standards in quantitative liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2005;19(8):1059-1064. View Source

Suitability for High-Throughput Clinical Trial Sample Analysis

The use of a stable isotope-labeled internal standard like (2R,4S)-Hydroxy Itraconazole-d8 enables the development of fast and simple sample preparation workflows that are essential for high-throughput clinical trial analysis. A validated method using a deuterated hydroxy itraconazole internal standard was successfully applied to a 672-sample clinical study, demonstrating robustness through incurred sample reanalysis (ISR) and interference testing [1]. This level of validation is not typically possible with non-deuterated or less-rigorously characterized alternatives, as they do not provide the same level of confidence in analytical accuracy over large sample sets.

Evidence Dimension	Suitability for large-scale clinical studies
Target Compound Data	Successfully applied to a 672-sample clinical study with demonstrated robustness via ISR and interference testing.
Comparator Or Baseline	Non-validated methods using non-deuterated standards, which lack the demonstrated robustness for regulatory submission.
Quantified Difference	The study processed 672 samples in <10 days, demonstrating the high-throughput capability enabled by a robust, validated method with a deuterated internal standard.
Conditions	High-throughput LC-MS/MS analysis of human plasma samples from a formulation clinical study (NCT04035187)

Why This Matters

This demonstrates the compound's fitness for purpose in the demanding environment of a regulated clinical trial, where sample integrity, data reliability, and high throughput are non-negotiable requirements.

• [1] Vogeser M, Spöhrer U. Validation of a method for itraconazole and major metabolite hydroxyitraconazole for LC-MS/MS analysis with application in a formulation clinical study. J Pharm Biomed Anal. 2023;234:115-123. doi:10.1016/j.jpba.2023.115576 View Source

High-Value Applications for (2R,4S)-Hydroxy Itraconazole-d8 in Bioanalysis and Pharmacology

Regulatory-Compliant Bioequivalence and Pharmacokinetic Studies

For CROs and pharmaceutical companies conducting bioequivalence or pharmacokinetic studies of itraconazole formulations in human subjects, (2R,4S)-Hydroxy Itraconazole-d8 is the internal standard of choice. Its +8 Da mass shift provides optimal mass separation from the endogenous analyte's isotopic envelope, minimizing crosstalk and enabling accurate quantification down to the 1 ng/mL level required for full pharmacokinetic profiling . This performance is essential for meeting FDA and EMA method validation guidelines, particularly for demonstrating accuracy and precision in the presence of matrix effects and over large sample sets [1].

Robust Method Validation for High-Throughput Clinical Trial Support

Laboratories supporting large-scale clinical trials, such as those investigating itraconazole as a CYP3A4 inhibitor in drug-drug interaction studies, require analytical methods with demonstrated robustness. (2R,4S)-Hydroxy Itraconazole-d8 has been used in a validated method that successfully analyzed a 672-sample clinical study, incorporating incurred sample reanalysis (ISR) and interference testing to ensure data integrity [1]. This track record makes it a reliable choice for high-throughput, regulated environments where analytical failure is not an option.

Establishing Long-Term Analytical Methods in Core Facilities

For academic core facilities or clinical pharmacology labs establishing a long-term LC-MS/MS assay for itraconazole therapeutic drug monitoring (TDM), the solid-state formulation of (2R,4S)-Hydroxy Itraconazole-d8 offers superior long-term stability and flexibility compared to pre-formulated solution standards . This allows for the preparation of fresh stock solutions as needed, minimizing the risk of quantitative drift due to solvent evaporation or degradation, and ensuring consistent method performance over the multi-year lifespan of the assay .

• [1] Vogeser M, Spöhrer U. Validation of a method for itraconazole and major metabolite hydroxyitraconazole for LC-MS/MS analysis with application in a formulation clinical study. J Pharm Biomed Anal. 2023;234:115-123. doi:10.1016/j.jpba.2023.115576 View Source